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Compound of Interest

Compound Name: m-Cresol Purple

Cat. No.: B1664126 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing m-Cresol Purple (mCP), a

pH-sensitive indicator dye, for the precise and accurate measurement of seawater pH. This

technique is fundamental to ocean acidification research, enabling the monitoring of changes in

ocean chemistry and its impact on marine ecosystems.

Introduction to m-Cresol Purple in Ocean Acidification Research

Ocean acidification, the ongoing decrease in the pH of the Earth's oceans, is a direct

consequence of the absorption of anthropogenic carbon dioxide (CO2) from the atmosphere.

This change in seawater chemistry has significant implications for marine organisms and

ecosystems. Accurate and precise measurement of seawater pH is crucial for understanding

and monitoring the impacts of ocean acidification.

m-Cresol Purple (mCP) is a sulfonephthalein indicator dye widely used for the

spectrophotometric determination of seawater pH.[1][2][3] This method is preferred due to its

high precision (±0.0004 pH units) and suitability for both laboratory and at-sea measurements.

[4][5] The principle lies in the color change of the dye as a function of pH, which can be

quantified by measuring the absorbance of light at specific wavelengths.
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The chemical equilibrium of m-Cresol Purple in seawater involves the second dissociation of

the indicator, represented as:

HI⁻ ⇌ H⁺ + I²⁻

Where HI⁻ is the acidic form (yellow) and I²⁻ is the basic form (purple) of the dye. The ratio of

the concentrations of these two forms, and thus the color of the solution, is directly related to

the pH of the seawater. This ratio is determined by measuring the absorbance of the solution at

the peak absorbance wavelengths for each form. For m-Cresol Purple, these wavelengths are

434 nm for the acidic form (HI⁻) and 578 nm for the basic form (I²⁻).

It is important to note that impurities in commercially available mCP can significantly affect the

accuracy of pH measurements. Therefore, the use of purified mCP is highly recommended for

obtaining reliable and comparable data.

Quantitative Data Summary
The calculation of seawater pH from spectrophotometric measurements with m-Cresol Purple
requires several parameters that are dependent on temperature and salinity. The following

tables summarize the key equations and coefficients for these calculations based on purified

mCP.

Table 1: Equation for Seawater pH Calculation on the Total Hydrogen Ion Scale (pHT)

Equation

pHT = -log(K₂Te₂) + log((R - e₁)/(1 - R(e₃/e₂)))

Where:

pHT: pH on the total hydrogen ion concentration scale.

R: Ratio of absorbances at 578 nm and 434 nm (A₅₇₈ / A₄₃₄).

K₂T: Second dissociation constant of mCP in seawater on the total scale.

e₁, e₂, e₃: Molar absorptivity ratios of the different forms of mCP.
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Table 2: Coefficients for Calculating -log(K₂Te₂) as a Function of Temperature (T in Kelvin) and

Salinity (S)

Coefficient Equation

a -246.64209 + 0.315971S + 2.8855 x 10⁻⁴S²

b 7229.23864 - 7.098137S - 0.057034S²

c 44.493382 - 0.052711S

d 0.0781344

-log(K₂Te₂) a + (b/T) + c ln(T) - dT

This characterization is appropriate for 278.15 ≤ T ≤ 308.15 K and 20 ≤ S ≤ 40.

Table 3: Equations for Molar Absorptivity Ratios (e₁, e₃/e₂) as a Function of Temperature (T in

Kelvin) and Salinity (S)

Parameter Equation

e₁ -0.007762 + 4.5174 x 10⁻⁵T

e₃/e₂
-0.020813 + 2.60262 x 10⁻⁴T + 1.0436 x 10⁻⁴(S

- 35)

This characterization is appropriate for 278.15 ≤ T ≤ 308.15 K and 20 ≤ S ≤ 40.

Experimental Protocols
Protocol 1: Preparation of m-Cresol Purple Indicator Solution (2 mmol L⁻¹)

This protocol is adapted from the Standard Operating Procedure for use with the Global Ocean

Acidification Observing Network (GOA-ON) in a Box equipment.

Materials:

m-Cresol Purple sodium salt (0.202 g)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1664126?utm_src=pdf-body
https://www.benchchem.com/product/b1664126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium chloride (NaCl) (10.2 g)

Deionized water

250 mL volumetric flask

Funnel

Screw-cap glass bottle

0.1 mol L⁻¹ NaOH and 0.1 mol L⁻¹ HCl for pH adjustment

pH meter

Procedure:

Weigh out 0.202 g of m-cresol purple sodium salt and 10.2 g of NaCl.

Place a funnel into a 250 mL volumetric flask and add approximately 100 mL of deionized

water.

Carefully rinse the weighed m-cresol purple sodium salt and NaCl into the volumetric flask

with deionized water.

Remove the funnel and fill the flask to the 250 mL mark with deionized water.

Transfer the solution to a screw-cap glass bottle and seal it.

Adjust the pH of the dye solution to 7.9 ± 0.1 by adding 0.1 mol L⁻¹ NaOH or HCl dropwise.

The pH should be similar to the expected sample pH.

Test the pH of the dye solution before each use and readjust to 7.9 ± 0.1 if necessary.

Store the solution at room temperature in a dark container. Purified indicator solutions have

been found to be stable for at least 5.3 years under these conditions.

Protocol 2: Spectrophotometric Measurement of Seawater pH

Materials:
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Spectrophotometer with a thermostatted cuvette holder

10 cm path length quartz cuvette

Prepared m-Cresol Purple indicator solution

Seawater sample

Micropipette

Procedure:

Equilibrate the seawater sample to a known and stable temperature.

Set the spectrophotometer to measure absorbance at 434 nm, 578 nm, and a non-absorbing

wavelength (e.g., 730 nm) for baseline correction.

Blank Measurement: Fill the cuvette with the seawater sample (without dye). Place the

cuvette in the spectrophotometer and record the absorbances at the three wavelengths. This

is the blank reading.

Sample Measurement: Add a small, precise volume of the m-Cresol Purple indicator

solution to the seawater sample in the cuvette. The final concentration of the dye in the

sample should be between 2.5 x 10⁻⁶ and 4.2 x 10⁻⁶ M. Mix gently but thoroughly.

Place the cuvette back into the spectrophotometer and record the absorbances at 434 nm,

578 nm, and 730 nm.

Calculate the Absorbance Ratio (R):

Correct the absorbance readings at 434 nm and 578 nm for the baseline by subtracting

the absorbance at 730 nm.

Calculate R = (Corrected Absorbance at 578 nm) / (Corrected Absorbance at 434 nm).

Calculate Seawater pH: Use the calculated value of R, the measured temperature (in

Kelvin), and the known salinity of the seawater sample in the equations provided in Tables 1,

2, and 3 to calculate the pH on the total scale.
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Visualizations

m-Cresol Purple Equilibrium in Seawater
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Caption: Chemical equilibrium of m-Cresol Purple in seawater.
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Spectrophotometric pH Measurement Workflow

Start: Seawater Sample
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Indicator

Measure Sample Absorbance
(434, 578, 730 nm)

Calculate Absorbance Ratio (R)

Input T, S, and R into
Calculation Equations

Calculate Seawater pH (pHT)

End: pH Value

Click to download full resolution via product page

Caption: Workflow for spectrophotometric seawater pH measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1664126?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802507/
https://www.mdpi.com/2073-4441/13/21/3030
https://gspchem.com/products/m-cresol-purple/
https://pubs.acs.org/doi/10.1021/es200665d
https://pmc.ncbi.nlm.nih.gov/articles/PMC3103190/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3103190/
https://www.benchchem.com/product/b1664126#using-m-cresol-purple-for-ocean-acidification-research
https://www.benchchem.com/product/b1664126#using-m-cresol-purple-for-ocean-acidification-research
https://www.benchchem.com/product/b1664126#using-m-cresol-purple-for-ocean-acidification-research
https://www.benchchem.com/product/b1664126#using-m-cresol-purple-for-ocean-acidification-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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